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Introduction

Cytarabine, also known as arabinosylcytosine (Ara-C), is a potent antimetabolite drug widely
used in the treatment of various hematological malignancies, including acute myeloid leukemia
(AML) and non-Hodgkin's lymphoma.[1][2] Its cytotoxic effects are mediated by its active
metabolite, Cytarabine triphosphate (Ara-CTP).[1] Following cellular uptake, Cytarabine is
phosphorylated to Ara-CTP, which then acts as a competitive inhibitor of DNA polymerase.[1][3]
The incorporation of Ara-CTP into the growing DNA strand leads to chain termination, thereby
halting DNA synthesis and replication, particularly during the S phase of the cell cycle.[1][2][3]
This ultimately induces cell cycle arrest and apoptosis in rapidly dividing cancer cells.[4][5][6]
The direct in vitro application of Cytarabine triphosphate trisodium allows for the study of its
immediate effects on cellular processes, bypassing the need for intracellular phosphorylation.

Data Presentation

The following table summarizes the 50% inhibitory concentration (IC50) values of the parent
drug, Cytarabine, in various cancer cell lines. These values can serve as a starting point for
determining the effective concentration range for in vitro experiments using Cytarabine
triphosphate trisodium.
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Cell Line Cancer Type IC50 (nM) Incubation Time (h)
Acute Lymphoblastic
CCRF-CEM _ 90 96
Leukemia
Acute Lymphoblastic
Jurkat i 159.7 96
Leukemia
Acute Myeloid Varies (parental vs. N
KG-1 ) ] Not Specified
Leukemia resistant)
Acute Myeloid Varies (parental vs. »
MOLM13 _ _ Not Specified
Leukemia resistant)
Acute Myeloid Not Specified (used at
MV4-11 . 24
Leukemia 0.1 pm)
Primary Effusion Induces apoptosis at 5
BCBL1 4
Lymphoma uM
Primary Effusion Induces apoptosis at 5
BC3 4

Lymphoma

UM

Note: The IC50 values can vary depending on the experimental conditions, such as cell density

and assay type. It is recommended to perform a dose-response curve to determine the optimal

concentration for your specific cell line and experiment.

Signaling Pathways and Experimental Workflows
Mechanism of Action of Cytarabine
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Caption: Mechanism of action of Cytarabine.

Experimental Workflow for In Vitro Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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